2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluorooctyl)oxirane

• IUPAC Name: 2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctyl)oxirane
• InChI: InChI=1S/C10H5F15O/c11-4(12,1-3-2-26-3)5(13,14)6(15,16)7(17,18)8(19,20)9(21,22)10(23,24)25/h3H,1-2H2
• InChI Key: NTCFPSIOLPOKNV-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C10H5F15O
• DSSTOX Substance ID: DTXSID00895650
• Molecular Weight: 426.12 g/mol
• CAS RN: 20084-49-5

Description

The compound “2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluorooctyl)oxirane” is an oxirane (also known as an epoxide) with a long perfluorinated carbon chain attached. Oxiranes are three-membered cyclic ethers, and they are highly reactive due to the ring strain. The perfluorinated carbon chain means that all the hydrogens in the carbon chain have been replaced by fluorine atoms, which can significantly alter the properties of the compound, making it more thermally stable and chemically inert.

Molecular Structure Analysis

The molecular structure of this compound would consist of a three-membered ring containing an oxygen atom (the oxirane) and a long carbon chain where all the hydrogens have been replaced by fluorine atoms. This perfluorinated chain would likely cause the compound to be quite hydrophobic and chemically resistant.

Physical And Chemical Properties Analysis

Based on the structure, we can predict that this compound would be quite hydrophobic due to the perfluorinated chain. It would also likely have a relatively high boiling point and be chemically stable due to the strength of the carbon-fluorine bonds.

Scientific Research Applications

Polymer Synthesis

2-(2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Pentadecafluorooctyl)oxirane has been used in the synthesis of various polymers. For instance, it has been involved in the preparation of poly{2-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyloxy)methyl]oxirane} by ring-opening polymerization, showcasing its potential in creating specialized polymers with unique properties (Li Zhan-xiong, 2012).

Material Science

This compound has also been used in the creation of novel polyurethanes with fluorinated side chains attached to hard blocks. These polyurethanes demonstrated nonpolar surface properties due to the migration of fluorinated side chains, highlighting the compound's utility in enhancing surface properties of materials (Hong Tan et al., 2004).

Surface Chemistry

Furthermore, this oxirane derivative has been a part of research in surface chemistry, particularly in the development of highly fluorinated styrene-based materials with low surface energy. Its inclusion in the synthesis process contributed to the formation of surfaces with significantly reduced wettability, indicating its role in creating materials with specific surface characteristics (S. Borkar et al., 2004).